Cas no 236102-73-1 ([1,1'-Biphenyl]-3-methanol,2'-nitro-)

• Product name: [1,1'-Biphenyl]-3-methanol,2'-nitro-
• CAS No: 236102-73-1
• MF: C₁₃H₁₁NO₃
• MW: 229.23134
• CID: 245446
• PubChem ID: 53425075

[1,1'-Biphenyl]-3-methanol,2'-nitro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-methanol,2'-nitro-
• [3-(2-nitrophenyl)phenyl]methanol
• 3-(2-NITROPHENYL)BENZYL ALCOHOL
• [1,1'-Biphenyl]-3-methanol,2'-nitro
• 2-Nitro-3'-hydroxymethylbiphenyl
• SCHEMBL10586625
• (2'-Nitro[1,1'-biphenyl]-3-yl)methanol
• 236102-73-1
• DTXSID40698723

• Inchi： InChI=1S/C13H11NO3/c15-9-10-4-3-5-11(8-10)12-6-1-2-7-13(12)14(16)17/h1-8,15H,9H2
• InChI Key： RJABQMUMABLVTH-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C2=CC=CC=C2[N+]([O-])=O)C=1

Computed Properties

• Exact Mass: 229.07400
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.05000
• LogP: 3.27730